Cas no 354813-14-2 (Methyl 4-(4-methylpiperazin-1-yl)benzoate)

• Product Name: Methyl 4-(4-methylpiperazin-1-yl)benzoate
• CAS No: 354813-14-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD00066902
• CID: 1038089
• PubChem ID: 1472668
• Update Time: 2025-11-02

Methyl 4-(4-methylpiperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-methylpiperazin-1-yl)benzoate
• Methyl 4-(4-methylpiperazino)benzenecarboxylate
• DTXSID30363014
• LXCXOZWVDWCOCC-UHFFFAOYSA-N
• MA-0726
• Methyl 4-(4-methylpiperazino)benzoate
• AM807610
• J-522245
• AKOS005073463
• CS-0213498
• Oprea1_143828
• MFCD00066902
• 4-(4-Methyl-piperazin-1-yl)-benzoic acid methyl ester
• DB-030970
• SCHEMBL65696
• 354813-14-2

• MDL： MFCD00066902
• Inchi： 1S/C13H18N2O2/c1-14-7-9-15(10-8-14)12-5-3-11(4-6-12)13(16)17-2/h3-6H,7-10H2,1-2H3
• InChI Key： LXCXOZWVDWCOCC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.112
• Melting Point: 122-124°
• Boiling Point: 362.4°C at 760 mmHg
• Flash Point: 173°C
• Refractive Index: 1.544
• PSA: 32.78000
• LogP: 1.22790

Methyl 4-(4-methylpiperazin-1-yl)benzoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Methyl 4-(4-methylpiperazin-1-yl)benzoate

Methyl 4-(4-methylpiperazin-1-yl)benzoate (CAS No. 354813-14-2): A Comprehensive Overview

Methyl 4-(4-methylpiperazin-1-yl)benzoate (CAS No. 354813-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a 4-methylpiperazine moiety, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its unique structural properties make it a valuable building block in drug discovery and development.

The compound's molecular formula is C₁₃H₁₈N₂O₂, with a molecular weight of 234.30 g/mol. The presence of both ester and piperazine functional groups contributes to its versatility in chemical reactions. Researchers often explore Methyl 4-(4-methylpiperazin-1-yl)benzoate derivatives for their potential pharmacological activities, particularly in central nervous system (CNS) targeting compounds.

In recent years, the demand for piperazine-containing compounds like Methyl 4-(4-methylpiperazin-1-yl)benzoate has increased significantly due to their applications in developing novel therapeutics. The pharmaceutical industry frequently searches for "piperazine derivatives in drug design" and "ester functional group in medicinal chemistry," reflecting the growing interest in this chemical space.

The synthesis of Methyl 4-(4-methylpiperazin-1-yl)benzoate typically involves the reaction of methyl 4-hydroxybenzoate with 1-methylpiperazine under appropriate conditions. This process highlights the importance of heterocyclic chemistry in modern pharmaceutical manufacturing. Many researchers are investigating "green chemistry approaches for piperazine derivatives" to improve the sustainability of such synthetic processes.

From a regulatory perspective, Methyl 4-(4-methylpiperazin-1-yl)benzoate is considered a valuable research chemical with applications in legitimate scientific investigations. The compound's physicochemical properties, including its solubility profile and stability characteristics, make it particularly useful in formulation development. Current trends show increasing searches for "research chemical suppliers CAS 354813-14-2" and "pharmaceutical intermediates with piperazine rings."

The global market for specialty chemical intermediates like Methyl 4-(4-methylpiperazin-1-yl)benzoate continues to expand, driven by the growing pharmaceutical and biotechnology sectors. Industry reports indicate particular interest in "small molecule drug discovery building blocks" and "nitrogen-containing heterocycles in medicine," areas where this compound finds significant application.

Quality control of Methyl 4-(4-methylpiperazin-1-yl)benzoate typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The purity specifications for research-grade material are crucial, as evidenced by frequent searches for "analytical methods for piperazine derivatives" and "CAS 354813-14-2 purity standards." These analytical considerations are particularly important for pharmaceutical applications.

In the context of drug discovery, the 4-methylpiperazine moiety in Methyl 4-(4-methylpiperazin-1-yl)benzoate offers interesting possibilities for structure-activity relationship studies. Medicinal chemists often investigate "piperazine as a pharmacophore" and "ester prodrug strategies," both relevant to understanding this compound's potential applications. The compound's balanced lipophilicity makes it particularly interesting for CNS drug development.

The storage and handling of Methyl 4-(4-methylpiperazin-1-yl)benzoate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. This aligns with current industry focus on "safe handling of research chemicals" and "laboratory chemical management best practices."

Looking forward, the scientific community continues to explore new applications for Methyl 4-(4-methylpiperazin-1-yl)benzoate and related compounds. Emerging research areas include its potential use in developing targeted therapies and its role in combinatorial chemistry approaches. The increasing number of publications and patents referencing this compound demonstrates its ongoing importance in chemical research and pharmaceutical development.